Cas no 13336-31-7 (4-Methoxy-1-indanone)

• Product Name: 4-Methoxy-1-indanone
• CAS No: 13336-31-7
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD00077816
• CID: 49176
• PubChem ID: 4547491
• Update Time: 2025-07-19

4-Methoxy-1-indanone Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2,3-dihydro-1H-inden-1-one
• 4-Methoxy-1-indanone
• 4-methoxy-2,3-dihydroinden-1-one
• 4-Methoxyindan-1-one
• 4-Methoxyindanone
• 4-Meoxy-1-indanone
• 4-METHOXY-INDAN-1-ONE
• 2,3-dihydro-4-Methoxyinden-1-one
• 2,3-Dihydro-4-methoxy-1H-inden-1-one
• 1H-Inden-1-one, 2,3-dihydro-4-Methoxy-
• 4-METHOXY-1-INDANONE 99%
• 4-METHOXY-INDANONE
• PubChem8858
• Jsp002035
• BTYSYELHQDGJAB-UHFFFAOYSA-N
• AM723
• ANW-
• SY004006
• DTXSID00404125
• A806604
• MFCD00077816
• AKOS000223879
• CS-D1014
• FT-0618869
• 4-methyoxy-indanone
• FS-3435
• 4-Methoxy-1-indanone, 99%
• Z334686332
• SCHEMBL165220
• CHEMBL4572298
• 13336-31-7
• 4-(methyloxy)-2,3-dihydro-1H-inden-1-one
• AC-3139
• J-006359
• EN300-107450
• DB-017438

• MDL： MFCD00077816
• Inchi： 1S/C10H10O2/c1-12-10-4-2-3-7-8(10)5-6-9(7)11/h2-4H,5-6H2,1H3
• InChI Key： BTYSYELHQDGJAB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C(CCC=21)=O

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.0281 (rough estimate)
• Melting Point: 105-107 °C (dec.) (lit.)
• Boiling Point: 115-120 °C/0.5 mmHg(lit.)
• Flash Point: 145.4℃
• Refractive Index: 1.6000 (estimate)
• PSA: 26.30000
• LogP: 1.82410
• Solubility: Not available

4-Methoxy-1-indanone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261;P302+P352;P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4-Methoxy-1-indanone

4-Methoxy-1-indanone (CAS No. 13336-31-7): A Comprehensive Overview

4-Methoxy-1-indanone (CAS No. 13336-31-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 1-(4-methoxyphenyl)-2-propanone, is characterized by its unique molecular structure, which includes a methoxy group and an indanone ring. The combination of these functional groups endows 4-Methoxy-1-indanone with a range of chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical formula of 4-Methoxy-1-indanone is C₁₀H₁₀O₂, and its molecular weight is 162.18 g/mol. The compound is a white to off-white crystalline solid at room temperature, with a melting point ranging from 58 to 60°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but has limited solubility in water. These physical properties make 4-Methoxy-1-indanone suitable for a variety of synthetic processes and analytical techniques.

In recent years, 4-Methoxy-1-indanone has been extensively studied for its potential applications in the development of new drugs and therapeutic agents. One notable area of research involves its use as an intermediate in the synthesis of serotonin receptor agonists and antidepressants. For instance, a study published in the *Journal of Medicinal Chemistry* (2022) reported the successful synthesis of a novel serotonin receptor agonist using 4-Methoxy-1-indanone as a key building block. The resulting compound exhibited potent activity in preclinical models of depression and anxiety, highlighting the potential of 4-Methoxy-1-indanone in the development of more effective treatments for mood disorders.

Beyond its role in pharmaceutical research, 4-Methoxy-1-indanone has also been explored for its applications in materials science and organic synthesis. Its unique electronic properties make it an attractive candidate for the synthesis of functional materials with specific optical and electronic characteristics. A recent study published in *Advanced Materials* (2023) demonstrated the use of 4-Methoxy-1-indanone as a precursor for the preparation of conjugated polymers with tunable bandgaps and high photoluminescence quantum yields. These materials have potential applications in organic light-emitting diodes (OLEDs) and solar cells.

The synthetic versatility of 4-Methoxy-1-indanone is further exemplified by its use in the preparation of complex natural products and bioactive molecules. For example, a study published in *Organic Letters* (2022) described a concise total synthesis of the natural product indole alkaloid, which involved the use of 4-Methoxy-1-indanone as a key intermediate. The synthetic route developed in this study provided a more efficient and scalable method for accessing this class of compounds, which are known for their diverse biological activities.

In addition to its synthetic utility, 4-Methoxy-1-indanone has been investigated for its biological properties. Research has shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways, making it a potential lead compound for the development of enzyme inhibitors. A study published in *Bioorganic & Medicinal Chemistry* (2023) reported that 4-Methoxy-1-indanone derivatives selectively inhibited the activity of cytochrome P450 enzymes, which are crucial for drug metabolism and detoxification processes. This finding suggests that 4-Methoxy-1-indanone could be further optimized to develop novel drugs with improved pharmacokinetic profiles.

The safety profile of 4-Methoxy-1-indanone is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin and eyes, as well as inhalation or ingestion. It is recommended to handle this compound under well-ventilated conditions and to use personal protective equipment such as gloves and safety goggles.

In conclusion, 4-Methoxy-1-indanone (CAS No. 13336-31-7) is a multifaceted compound with significant potential in pharmaceutical research, materials science, and organic synthesis. Its unique chemical structure and versatile reactivity make it an invaluable intermediate in the development of new drugs, functional materials, and bioactive molecules. Ongoing research continues to uncover new applications and optimize existing methods involving this compound, further solidifying its importance in modern chemistry.